Cas no 91531-30-5 (Antineoplaston A10)

• Product Name: Antineoplaston A10
• CAS No: 91531-30-5
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD26961095
• CID: 808037
• PubChem ID: 56260
• Update Time: 2025-06-14

Antineoplaston A10 Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-[(3S)-2,6-dioxo-3-piperidinyl]-
• N-[(3S)-2,6-dioxopiperidin-3-yl]-2-phenylacetamide
• Antineoplaston A10
• Benzeneacetamide, N-(2,6-dioxo-3-piperidinyl)-, (S)- (ZCI)
• N-[(3S)-2,6-Dioxo-3-piperidinyl]benzeneacetamide (ACI)
• (S)-N-(2,6-Dioxo-3-piperidinyl)benzeneethanamide
• Antineoplaston A 10
• (S)-N-(2,6-Dioxopiperidin-3-yl)-2-phenylacetamide
• Cengenal
• CHEMBL1980825
• DTXSID00919683
• DB11702
• CS-0095862
• ANP-A10
• Antineoplaston-A10
• N-(2,6-Dioxo-3-piperidinyl)benzeneacetamide
• MFCD26961095
• DA-50576
• NS00068684
• BENZENEACETAMIDE, N-((3S)-2,6-DIOXO-3-PIPERIDINYL)-
• HY-128553
• BDBM631074
• D80851
• N-(6-Hydroxy-2-oxo-2,3,4,5-tetrahydropyridin-3-yl)-2-phenylethanimidic acid
• EN300-19309346
• ANTINEOPLASTON A 10 [WHO-DD]
• 3-(N-Phenylacetylamino)-2,6-piperidinedione
• Q27251844
• SCHEMBL20772654
• 16VY3TM7ZO
• A 10
• UNII-16VY3TM7ZO
• N-[(3s)-2,6-dioxo-3-piperidyl]-2-phenyl-acetamide
• AntineoplastonA10
• AS-84380
• 3-((Phenylacetyl)amino)-2,6-piperidinedione
• 91531-30-5
• Benzeneacetamide, N-(2,6-dioxo-3-piperidinyl)-, (S)-
• NSC-619130
• A-10
• A10
• US11802131, Example 1
• Antineoplaston A10 capsules
• NSC619130
• AKOS040759084
• NCI60_005691
• atengenal

• MDL： MFCD26961095
• Inchi： 1S/C13H14N2O3/c16-11-7-6-10(13(18)15-11)14-12(17)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,17)(H,15,16,18)/t10-/m0/s1
• InChI Key： OQGRFQCUGLKSAV-JTQLQIEISA-N
• SMILES： N([C@H]1CCC(=O)NC1=O)C(=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.100442
• Monoisotopic Mass: 246.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3
• XLogP3: 0.4

Experimental Properties

• Density: 1.27
• Boiling Point: 571.2°Cat760mmHg
• Flash Point: 243.7°C
• Refractive Index: 1.584

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Antineoplaston A10

Exploring Antineoplaston A10 (CAS No. 91531-30-5): A Promising Compound in Integrative Oncology

In the evolving landscape of cancer research, Antineoplaston A10 (CAS No. 91531-30-5) has emerged as a subject of significant interest among researchers, clinicians, and patients seeking alternative or adjunctive therapies. This naturally derived peptide fraction, initially identified by Dr. Stanislaw Burzynski, is part of a broader class of antineoplastons—compounds hypothesized to modulate cellular differentiation and apoptosis in malignant cells. With growing public curiosity around non-toxic cancer treatments and integrative oncology approaches, understanding the science behind Antineoplaston A10 is more relevant than ever.

The molecular structure of Antineoplaston A10 (CAS No. 91531-30-5) comprises a mixture of amino acid derivatives and short-chain peptides, which are thought to interfere with oncogenic signaling pathways. Unlike conventional chemotherapy, which often targets rapidly dividing cells indiscriminately, Antineoplaston A10 is theorized to selectively induce cancer cell differentiation—a mechanism that aligns with current trends in precision medicine and targeted therapy. This specificity has spurred investigations into its potential efficacy against gliomas, breast cancer, and other solid tumors, particularly in cases resistant to standard treatments.

Recent discussions in cancer forums and medical research communities highlight key questions: "How does Antineoplaston A10 compare to immunotherapy?" or "Are there clinical trials validating its safety profile?" While preclinical studies suggest low toxicity, rigorous Phase II/III trials remain limited. Nevertheless, patient testimonials and anecdotal reports continue to fuel demand for transparent information about Antineoplaston A10 side effects, dosage protocols, and synergistic combinations with conventional therapies like radiotherapy.

From a biochemical perspective, Antineoplaston A10 (CAS No. 91531-30-5) is notable for its potential to modulate DNA methylation patterns and histone acetylation—epigenetic mechanisms increasingly recognized as pivotal in cancer progression. This positions it within the broader context of epigenetic therapy, a hot topic in oncology research. Laboratories analyzing its pharmacokinetics report variable absorption rates, underscoring the need for standardized formulations—a challenge frequently cited in natural compound research.

Ethical debates surrounding compassionate use of Antineoplaston A10 further complicate its narrative. Regulatory agencies like the FDA have granted orphan drug designations for specific indications, yet controversies persist about accessibility. Meanwhile, search analytics reveal rising queries for "Antineoplaston A10 success stories" and "where to buy Antineoplaston A10," reflecting public desperation for alternatives. It’s critical to emphasize that procurement should only occur through licensed medical providers to avoid counterfeit products.

Looking ahead, technological advancements in peptide synthesis and biomarker identification may address current limitations in Antineoplaston A10 production and patient stratification. Collaborative efforts between academic institutions and biotech firms could accelerate its transition from experimental status to mainstream acceptance—provided robust data meets gold-standard evidentiary criteria. For now, this compound remains a compelling but controversial chapter in the quest for holistic cancer care.